Cas no 2640886-29-7 (5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide
• CAS No: 2640886-29-7
• MF: C₁₆H₁₆ClN₃O₂S₂
• MW: 381.900139808655
• CID: 5341178
• Update Time: 2025-05-21

5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-[2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl]-2-thiophenesulfonamide
• 5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide

• Inchi： 1S/C16H16ClN3O2S2/c1-20-14(9-10-18-20)13-4-2-12(3-5-13)8-11-19-24(21,22)16-7-6-15(17)23-16/h2-7,9-10,19H,8,11H2,1H3
• InChI Key： UFFSXCGLXXGMFC-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CC=C(C3N(C)N=CC=3)C=C2)(=O)=O)SC(Cl)=CC=1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.1±60.0 °C(Predicted)
• pka: 10.69±0.50(Predicted)

Additional information on 5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide

5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide (CAS No. 2640886-29-7): A Comprehensive Overview

5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide (CAS No. 2640886-29-7) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene-sulfonamide backbone and pyrazole-phenyl substitution, exhibits promising biological activities, making it a subject of interest for drug discovery and development.

The molecular structure of 5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide combines a chlorinated thiophene ring with a sulfonamide linker and a 1-methyl-1H-pyrazol-5-ylphenyl moiety. This structural complexity contributes to its potential as a bioactive compound, particularly in modulating enzyme activity or receptor interactions. Researchers are increasingly exploring its applications in targeted therapies, given the growing demand for precision medicine solutions.

One of the most searched topics in pharmaceutical chemistry revolves around small molecule inhibitors and their role in treating chronic diseases. 5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide aligns with this trend, as its sulfonamide group is known to interact with various biological targets. Recent studies suggest potential applications in inflammatory pathways and metabolic disorders, areas that dominate current medical research discussions.

The synthesis of CAS 2640886-29-7 typically involves multi-step organic reactions, with emphasis on regioselective chlorination and sulfonamide formation. These processes are crucial for maintaining the compound's purity and bioactivity, which are critical factors for researchers investigating its structure-activity relationships (SAR). The compound's lipophilicity and molecular weight make it suitable for further derivatization, a common practice in modern drug discovery pipelines.

From an industrial perspective, 5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide represents an important chemical intermediate for developing novel therapeutic agents. The global market for specialty chemicals in pharmaceutical applications continues to grow, with increasing demand for high-purity compounds like this sulfonamide derivative. Quality control measures for CAS 2640886-29-7 typically include HPLC analysis and mass spectrometry to ensure batch-to-batch consistency.

Environmental and safety considerations for handling 5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during research use. The compound's stability profile makes it suitable for long-term storage under appropriate conditions, an important factor for pharmaceutical inventory management.

Recent patent literature reveals growing interest in thiophene-sulfonamide hybrids, with CAS 2640886-29-7 serving as a lead structure for several intellectual property filings. This aligns with the pharmaceutical industry's focus on novel chemical entities that address unmet medical needs. The compound's modular structure allows for various medicinal chemistry modifications, making it valuable for drug candidate optimization programs.

Analytical characterization of 5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide typically includes NMR spectroscopy, infrared spectroscopy, and elemental analysis. These techniques confirm the compound's structural integrity and purity, which are essential for reliable research results. The development of robust analytical methods for such specialized compounds remains a hot topic in pharmaceutical quality control discussions.

Future research directions for CAS 2640886-29-7 may explore its potential in combination therapies or as part of drug delivery systems. The compound's physicochemical properties suggest possible formulation advantages, particularly in enhancing bioavailability of therapeutic agents. These aspects are particularly relevant given current industry emphasis on drug development efficiency and formulation science advancements.

In conclusion, 5-chloro-N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}thiophene-2-sulfonamide (CAS No. 2640886-29-7) represents an important chemical entity with significant potential in pharmaceutical research. Its unique structural features and bioactive properties position it as a valuable compound for investigating new therapeutic approaches, aligning with current trends in precision medicine and targeted drug design.